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Compound of Interest

Compound Name: Trifluoromethanesulfonic acid

Cat. No.: B052903 Get Quote

Trifluoromethanesulfonic acid, commonly known as triflic acid (TfOH), is a sulfonic acid with

the chemical formula CF₃SO₃H.[1][2] It is recognized as one of the strongest known monoprotic

organic acids, classifying it as a "superacid".[2][3] Its remarkable acidity, combined with high

thermal and chemical stability, makes it an invaluable reagent and catalyst in a wide array of

applications, particularly in research and industrial organic synthesis.[3][4] This guide provides

a comprehensive overview of the chemical structure, properties, synthesis, and key

applications of triflic acid for researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties
Triflic acid is a hygroscopic, colorless, and slightly viscous liquid at room temperature.[2][5] It is

soluble in polar solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO),

acetonitrile, and dimethyl sulfone.[2][6] However, its addition to polar solvents can be

dangerously exothermic.[2][6] In moist air, it fumes and forms a stable solid monohydrate

(CF₃SO₃H·H₂O), which has a melting point of 34 °C.[2][5][7]

A defining characteristic of triflic acid is its exceptional acidity, with a pKa of approximately -14

to -15, making it about 1000 times stronger than sulfuric acid.[1][3] Unlike many other strong

acids, such as perchloric or nitric acid, triflic acid and its conjugate base, the triflate anion

(CF₃SO₃⁻), are highly stable and resistant to oxidation and reduction reactions.[3][5]

Furthermore, it does not sulfonate substrates, a common side reaction with sulfuric acid,

fluorosulfuric acid, and chlorosulfonic acid.[3][5]
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Quantitative Data Summary
Property Value

IUPAC Name Trifluoromethanesulfonic acid

Chemical Formula CF₃SO₃H[1][5]

Molar Mass 150.08 g/mol [2][8]

Appearance Colorless, hygroscopic liquid[1][4]

Density 1.696 g/mL at 25 °C[5][8]

Melting Point -40 °C[1][5][8]

Boiling Point 162 °C[1][5][8]

pKa -14.7 ± 2.0[3][5]

Solubility in Water 1600 g/L; Miscible[4][5]

Refractive Index (n20/D) 1.327[9]

Chemical Structure
The structure of triflic acid features a trifluoromethyl group (CF₃) bonded to a sulfonic acid

group (-SO₃H). The strong electron-withdrawing effect of the three fluorine atoms stabilizes the

resulting triflate anion, which accounts for the acid's immense strength.
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Chemical Structure of Triflic Acid
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Chemical Structure of Triflic Acid

Synthesis and Experimental Protocols
Triflic acid can be synthesized through several routes. The primary industrial method involves

the electrochemical fluorination (ECF) of methanesulfonic acid.[3][5]

Industrial Synthesis via Electrochemical Fluorination
This process is a cornerstone of industrial production for triflic acid.[5]

Methodology:

Electrochemical Fluorination: Methanesulfonic acid (CH₃SO₃H) is subjected to

electrochemical fluorination in the presence of hydrogen fluoride (HF). This reaction

substitutes the hydrogen atoms on the methyl group with fluorine atoms, yielding

trifluoromethanesulfonyl fluoride (CF₃SO₂F).[3][5]

Reaction: CH₃SO₃H + 4 HF → CF₃SO₂F + H₂O + 3 H₂[5]
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Hydrolysis: The resulting CF₃SO₂F is then hydrolyzed. This step converts the sulfonyl

fluoride into the triflate salt.[3][5]

Protonation: The triflate salt is subsequently treated with a strong acid (preprotonated), often

sulfuric acid, to yield crude triflic acid.[3][5]

Purification: Final purification is achieved by distillation of the crude acid from triflic

anhydride.[3][5]
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Industrial Synthesis Workflow of Triflic Acid
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Triflic Acid Catalysis in Friedel-Crafts Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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